Cas no 5409-97-2 ( )

• Product Name: &nbsp
• CAS No: 5409-97-2
• MF: C₁₆H₁₆Cl₂S₃
• MW: 375.399238586426
• CID: 939686
• PubChem ID: 224217
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-[2-[2-(4-chlorophenyl)sulfanylethylsulfanyl]ethylsulfanyl]benzene
• 1,1'-[sulfanediylbis(ethane-2,1-diylsulfanediyl)]bis(4-chlorobenzene)
• AC1L5D4W
• AC1Q3RJF
• AG-J-73760
• AR-1B4237
• bis-[2-(4-chloro-phenylsulfanyl)-ethyl]-sulfide
• Bis-[2-(4-chlor-phenylmercapto)-aethyl]-sulfid
• CTK4J9572
• KST-1B6309
• NSC12553
• DTXSID70279387
• NSC-12553
• 5409-97-2
•  

• Inchi： 1S/C16H16Cl2S3/c17-13-1-5-15(6-2-13)20-11-9-19-10-12-21-16-7-3-14(18)4-8-16/h1-8H,9-12H2
• InChI Key： LXYWYXAFEJTXNN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCCSCCSC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 373.97938
• Monoisotopic Mass: 373.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 504.4°C at 760 mmHg
• Flash Point: 235.7°C
• Refractive Index: 1.663
• PSA: 0
• LogP: 6.61100